Cas no 1858250-91-5 (4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile)

• Product Name: 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile
• CAS No: 1858250-91-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 4937925
• Update Time: 2025-07-04

4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2,5-bis(hydroxymethyl)benzonitrile
• CL8132
• 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile

• Inchi： 1S/C9H9NO3/c10-3-6-1-8(5-12)9(13)2-7(6)4-11/h1-2,11-13H,4-5H2
• InChI Key： PLQIYJPAUVNINJ-UHFFFAOYSA-N
• SMILES： OC1C=C(CO)C(C#N)=CC=1CO

Computed Properties

• Exact Mass: 179.058243149 g/mol
• Monoisotopic Mass: 179.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.5
• Molecular Weight: 179.17

Additional information on 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile

4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile (CAS No. 1858250-91-5): A Comprehensive Overview

4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile, identified by the Chemical Abstracts Service registry number CAS No. 1858250-91-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and hydroxymethyl substituents on a benzene ring with a nitrile group, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile consists of a benzene core substituted with two hydroxymethyl groups at the 2 and 5 positions and a nitrile group at the 4 position. This arrangement imparts distinct chemical properties, including reactivity towards nucleophilic addition and condensation reactions, which are exploited in synthetic chemistry. The presence of both hydroxyl and hydroxymethyl groups allows for further functionalization, making it a promising precursor in the development of complex molecules.

In recent years, 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile has been studied for its potential applications in pharmaceuticals, particularly in the synthesis of novel therapeutic agents. Its structural features make it a suitable candidate for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. Researchers have explored its derivatives as inhibitors of key enzymatic pathways involved in disease progression.

One of the most compelling aspects of 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile is its role in the development of small-molecule drugs. For instance, studies have demonstrated its utility in generating compounds that interact with biological targets such as kinases and transcription factors. These interactions are critical for modulating cellular processes and have implications in treating various diseases, including cancer and chronic inflammatory disorders.

The nitrile group in the molecule is particularly noteworthy, as it can undergo various transformations to yield different functional moieties. Hydrolysis of the nitrile group can produce a carboxylic acid derivative, which can then be further modified to form amides or esters. Such transformations are essential in drug design, allowing for the creation of molecules with enhanced solubility and bioavailability.

Recent advancements in synthetic methodologies have enabled more efficient preparations of 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile. Catalytic processes and green chemistry approaches have been employed to optimize yields and minimize waste, aligning with sustainable practices in chemical synthesis. These innovations not only improve the accessibility of the compound but also contribute to its adoption in industrial applications.

The pharmaceutical industry has shown particular interest in derivatives of 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile due to their potential therapeutic benefits. Researchers are actively investigating its role in developing treatments for neurological disorders, where modulation of specific biological pathways is crucial. Additionally, its structural motifs have been incorporated into libraries of compounds screened for anti-viral properties.

The chemical reactivity of 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile also makes it valuable in material science applications. Its ability to participate in cross-linking reactions allows for the creation of polymers with tailored properties. These materials can find use in coatings, adhesives, and even advanced biomedical devices.

In conclusion, 4-Hydroxy-2,5-bis(hydroxymethyl)benzonitrile (CAS No. 1858250-91-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in drug discovery and material science. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in modern science.